molecular formula C8H11N3O B1626743 N-(4-Hydrazinylphenyl)acetamide CAS No. 60160-67-0

N-(4-Hydrazinylphenyl)acetamide

Cat. No. B1626743
CAS RN: 60160-67-0
M. Wt: 165.19 g/mol
InChI Key: IGCOGQZYAPWSGX-UHFFFAOYSA-N
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Description

N-(4-Hydrazinylphenyl)acetamide is a chemical compound with the molecular formula C8H11N3O. It has a molecular weight of 165.19 . The compound is also known by the synonym (4-Acetamidophenyl)hydrazine .


Molecular Structure Analysis

The molecular structure of N-(4-Hydrazinylphenyl)acetamide consists of eight carbon atoms, eleven hydrogen atoms, three nitrogen atoms, and one oxygen atom . The InChI key for this compound is IGCOGQZYAPWSGX-UHFFFAOYSA-N .


Physical And Chemical Properties Analysis

N-(4-Hydrazinylphenyl)acetamide is likely to share similar physical and chemical properties with other amides. Most amides are solids at room temperature, and the boiling points of amides are much higher than those of alcohols of similar molar mass . Amides of five or fewer carbon atoms are soluble in water .

Scientific Research Applications

  • Corrosion Inhibition

    A study by Shehata (2017) explored the use of N-(4-Hydrazinylphenyl)acetamide derivatives as corrosion inhibitors for mild steel in sulfuric acid. The study found that these compounds, particularly when complexed with manganese, displayed significant inhibitive effects, protecting the steel from corrosion (Shehata, 2017).

  • Antimicrobial Activity

    Research has shown that various derivatives of N-(4-Hydrazinylphenyl)acetamide possess antimicrobial properties. For instance, compounds synthesized by Saravanan et al. (2010) demonstrated significant antibacterial and antifungal activities (Saravanan et al., 2010).

  • Catalysis in Drug Synthesis

    Zhang Qun-feng (2008) reported the use of N-(4-Hydrazinylphenyl)acetamide derivatives in the green synthesis of compounds used in dye production, highlighting their role as intermediates in catalytic hydrogenation processes (Zhang Qun-feng, 2008).

  • Chemoselective Acetylation

    A study by Magadum and Yadav (2018) described the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in antimalarial drug synthesis, using immobilized lipase as a catalyst (Magadum & Yadav, 2018).

  • Synthesis and Biological Evaluation

    Thomas et al. (2009) synthesized various hydrazine derivatives of N-(4-Hydrazinylphenyl)acetamide and evaluated their antimicrobial and anti-inflammatory activities. This research highlights the potential of these compounds in pharmaceutical applications (Thomas, Geetha, & Murugan, 2009).

  • Enzyme Inhibition and Anticancer Properties

    Sultana et al. (2016) explored Zn(II) complexes derived from aryl acetamides for their enzyme inhibition potential and anticancer properties, indicating the versatility of these compounds in medicinal chemistry (Sultana et al., 2016).

properties

IUPAC Name

N-(4-hydrazinylphenyl)acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H11N3O/c1-6(12)10-7-2-4-8(11-9)5-3-7/h2-5,11H,9H2,1H3,(H,10,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IGCOGQZYAPWSGX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=CC=C(C=C1)NN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H11N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90512425
Record name N-(4-Hydrazinylphenyl)acetamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90512425
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

165.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-Hydrazinylphenyl)acetamide

CAS RN

60160-67-0
Record name N-(4-Hydrazinylphenyl)acetamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90512425
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
1
Citations
伊藤勇太 - 2016 - kobeyakka.repo.nii.ac.jp
緒言含窒素ヘテロ環骨格は, 生合成や代謝過程などの生命活動の維持に重要な役割を果たしているだけでなく, 現在市販されている低分子医薬品の半数以上に部分骨格として含まれている. 1) …
Number of citations: 3 kobeyakka.repo.nii.ac.jp

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